Asymmetric N3-Methyl Substitution Preserves One Reactive N5–H Site vs. Symmetrically Blocked 3,5-Dimethyl Analog
In the 1,3,5-oxadiazine-2,4,6-trione patent literature, the molecular salt of 3-methyl-1,3,5-oxadiazine-2,4,6-trione reacts with one equivalent of an alkylating agent R'Y to yield asymmetrical 3-methyl-5-R'-1,3,5-oxadiazine-2,4,6-trione products [1]. The 3,5-dimethyl analog, by contrast, has both nitrogen positions fully substituted, rendering it inert toward further N-functionalization [1]. The target compound therefore provides exactly one addressable N–H site per molecule for selective derivatization, whereas the parent unsubstituted compound (CAS 6498-11-9) provides two non-equivalent N–H sites that require differential protection strategies [2].
| Evidence Dimension | Number of free N–H sites available for selective functionalization per molecule |
|---|---|
| Target Compound Data | 1 free N–H (at N5 position); structure confirmed as asymmetrical monosubstituted oxadiazine-trione |
| Comparator Or Baseline | 3,5-Dimethyl-1,3,5-oxadiazinane-2,4,6-trione (CAS 36209-52-6): 0 free N–H sites; Parent 1,3,5-oxadiazinane-2,4,6-trione (CAS 6498-11-9): 2 free N–H sites |
| Quantified Difference | Δ = +1 addressable N–H vs. dimethyl analog; Δ = −1 addressable N–H vs. unsubstituted parent |
| Conditions | Patent-defined method: reaction of oxadiazine-trione salt with alkyl halide or sulfate in aprotic solvent at 25–60 °C [1] |
Why This Matters
A single free N–H site enables stoichiometrically controlled chain extension without crosslinking, a critical parameter for procurement of prepolymer intermediates with predictable molecular weight distribution.
- [1] US Patent 4,544,743. Salts of 1,3,5-oxadiazines-2,4,6-triones, 1,3,5-oxadiazines-2,4,6-triones and the preparation thereof. Filed 1983, issued 1985. View Source
- [2] Slotta, K. H. and Tschesche, R. Ber., 1927, 60, 295 (cited as prior art in US Patent 4,544,743 describing symmetrical disubstituted 1,3,5-oxadiazine-2,4,6-triones). View Source
